Cas no 5960-59-8 (9,10-Anthracenedione,1-(ethylmethylamino)-)

• Product Name: 9,10-Anthracenedione,1-(ethylmethylamino)-
• CAS No: 5960-59-8
• MF: C₂₁H₂₀F₄N₄O₂S₂
• MW: 500.532715797424
• CID: 380821
• PubChem ID: 5210573
• Update Time: 2025-04-19

9,10-Anthracenedione,1-(ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-(ethylmethylamino)-
• 3-[(4-fluorophenyl)methyl]-5-[4-[3-(trifluoromethyl)phenyl]sulfonyl-1,4-diazepan-1-yl]-1,2,4-thiadiazole
• 5960-59-8
• DTXSID60410202

• Inchi： 1S/C21H20F4N4O2S2/c22-17-7-5-15(6-8-17)13-19-26-20(32-27-19)28-9-2-10-29(12-11-28)33(30,31)18-4-1-3-16(14-18)21(23,24)25/h1,3-8,14H,2,9-13H2
• InChI Key： UORLROOAUDVQIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCN(C2=NC(CC3C=CC(=CC=3)F)=NS2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 500.0966
• Monoisotopic Mass: 500.09638089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 66.4